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Compound of Interest

Compound Name:

2-((4-

Methoxyphenyl)amino)benzoic

acid

Cat. No.: B083698 Get Quote

Essential Safety and Handling Guide for 2-((4-
Methoxyphenyl)amino)benzoic acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for handling 2-((4-
Methoxyphenyl)amino)benzoic acid (CAS No. 13501-67-2), a compound also known as N-

(4-Methoxyphenyl)anthranilic acid. The following procedures are based on the Globally

Harmonized System (GHS) of Classification and Labelling of Chemicals and best practices for

handling solid organic compounds with similar hazard profiles.

Hazard Identification and Personal Protective
Equipment (PPE)
Based on its GHS classification, 2-((4-Methoxyphenyl)amino)benzoic acid presents the

following hazards:

Harmful if swallowed (Acute toxicity, oral)[1]

Causes skin irritation[1]
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Causes serious eye irritation[1]

May cause respiratory irritation[1]

To mitigate these risks, the following personal protective equipment is mandatory when

handling this compound.

PPE Category Item Specification

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Always inspect

gloves for integrity before use

and dispose of them after

handling the substance.

Eye and Face Protection
Safety glasses with side

shields or Goggles

Must be worn at all times in the

laboratory. A face shield should

be used in addition to goggles

when there is a risk of

splashing or dust generation.

Skin and Body Protection Laboratory coat

A standard lab coat should be

worn, fully buttoned, with

sleeves rolled down. For larger

quantities or when significant

dust generation is anticipated,

chemical-resistant coveralls

may be necessary.

Respiratory Protection NIOSH-approved respirator

Required when handling the

powder outside of a certified

chemical fume hood or when

airborne dust is likely to be

generated. A respirator with a

particulate filter (N95 or better)

is recommended.
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Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational protocol is essential to ensure safety.

1. Engineering Controls:

Always handle 2-((4-Methoxyphenyl)amino)benzoic acid in a well-ventilated area.

A certified chemical fume hood is the preferred engineering control for weighing, transferring,

and preparing solutions to minimize inhalation exposure.

2. Weighing and Transferring:

Before handling, ensure all required PPE is correctly donned.

Conduct all weighing and transferring operations within a chemical fume hood or a

containment balance enclosure.

Use a spatula or other appropriate tool to transfer the solid. Avoid scooping in a manner that

creates dust.

Close the container tightly immediately after use.

3. Preparing Solutions:

When dissolving the solid, add it slowly to the solvent to avoid splashing.

If heating is required, use a controlled heating source such as a heating mantle or water bath

and ensure adequate ventilation.

4. Emergency Procedures:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.

Skin Contact: Remove all contaminated clothing. Wash the affected area with soap and

plenty of water. If irritation persists, seek medical attention.
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Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention.

Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water

and give them one or two glasses of water to drink. Seek immediate medical attention.

Disposal Plan
Proper disposal of 2-((4-Methoxyphenyl)amino)benzoic acid and associated waste is critical

to prevent environmental contamination and ensure regulatory compliance.

1. Waste Segregation:

Solid Waste: Collect all waste 2-((4-Methoxyphenyl)amino)benzoic acid, contaminated

spatulas, weigh boats, and paper towels in a dedicated, clearly labeled hazardous waste

container.

Liquid Waste: Unused solutions should be collected in a labeled hazardous waste container

for organic acids. Do not pour down the drain.

Contaminated PPE: Used gloves and other disposable PPE should be placed in a sealed

bag and disposed of as solid hazardous waste.

2. Container Labeling:

All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name

"2-((4-Methoxyphenyl)amino)benzoic acid," and the associated hazards (e.g., "Harmful,"

"Irritant").

3. Storage of Waste:

Store waste containers in a designated, well-ventilated, and secure area, away from

incompatible materials.

4. Final Disposal:

All waste must be disposed of through your institution's environmental health and safety

(EHS) office or a licensed hazardous waste disposal contractor. Follow all local, state, and
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federal regulations for chemical waste disposal.

Below is a workflow diagram illustrating the key steps for safely handling and disposing of 2-
((4-Methoxyphenyl)amino)benzoic acid.
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Safe Handling and Disposal Workflow for 2-((4-Methoxyphenyl)amino)benzoic acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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